Cas no 1366869-76-2 (4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one)

4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one structure
1366869-76-2 structure
Product name:4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
CAS No:1366869-76-2
MF:C10H9ClFNO
MW:213.635965108871
MDL:MFCD22169286
CID:5608141
PubChem ID:112703725

4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • CID 112703725
    • 2-Pyrrolidinone, 4-(3-chloro-5-fluorophenyl)-
    • 1366869-76-2
    • EN300-841222
    • 4-(3-CHLORO-5-FLUOROPHENYL)PYRROLIDIN-2-ONE
    • 4-(3-Chloro-5-fluorophenyl)-2-pyrrolidinone
    • 4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
    • MDL: MFCD22169286
    • Inchi: 1S/C10H9ClFNO/c11-8-1-6(2-9(12)4-8)7-3-10(14)13-5-7/h1-2,4,7H,3,5H2,(H,13,14)
    • InChI Key: MYKRJJNYHXRCSB-UHFFFAOYSA-N
    • SMILES: N1CC(C2=CC(F)=CC(Cl)=C2)CC1=O

Computed Properties

  • Exact Mass: 213.0356698g/mol
  • Monoisotopic Mass: 213.0356698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.322±0.06 g/cm3(Predicted)
  • Boiling Point: 373.9±42.0 °C(Predicted)
  • pka: 15.79±0.40(Predicted)

4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-841222-0.05g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2 95.0%
0.05g
$647.0 2025-03-21
Enamine
EN300-841222-1g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2
1g
$770.0 2023-09-02
Enamine
EN300-841222-5g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2
5g
$2235.0 2023-09-02
Enamine
EN300-841222-0.25g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2 95.0%
0.25g
$708.0 2025-03-21
Enamine
EN300-841222-2.5g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2 95.0%
2.5g
$1509.0 2025-03-21
Enamine
EN300-841222-10g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2
10g
$3315.0 2023-09-02
Enamine
EN300-841222-1.0g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2 95.0%
1.0g
$770.0 2025-03-21
Enamine
EN300-841222-0.1g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2 95.0%
0.1g
$678.0 2025-03-21
Enamine
EN300-841222-5.0g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2 95.0%
5.0g
$2235.0 2025-03-21
Enamine
EN300-841222-10.0g
4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
1366869-76-2 95.0%
10.0g
$3315.0 2025-03-21

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